Cas no 1261231-82-6 ((2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride)
(2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
- N-(2-Fluorobenzyl)pyrrolidin-3-amine hydrochloride
- (S)-N-(2-Fluorobenzyl)pyrrolidin-3-amine hydrochloride
- (2-fluorobenzyl)pyrrolidin-3-ylamine hydrochloride
-
- Inchi: 1S/C11H15FN2.ClH/c12-11-4-2-1-3-9(11)7-14-10-5-6-13-8-10;/h1-4,10,13-14H,5-8H2;1H
- InChI Key: RMAVTLAHGLIUIQ-UHFFFAOYSA-N
- SMILES: Cl.FC1C=CC=CC=1CNC1CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 175
- Topological Polar Surface Area: 24.1
(2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089790-500mg |
2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride |
1261231-82-6 | 500mg |
£229.00 | 2022-03-01 |
(2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
Comprehensive Overview of (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1261231-82-6)
(2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is a specialized organic compound with significant relevance in pharmaceutical research and chemical synthesis. This compound, identified by its CAS No. 1261231-82-6, features a unique molecular structure combining a pyrrolidine ring with a 2-fluorobenzyl group, making it a valuable intermediate in drug discovery. Researchers and chemists frequently explore its applications in designing novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.
The growing interest in fluorinated compounds like (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified the demand for such building blocks. Users often search for terms like "fluorinated amine synthesis", "pyrrolidine derivatives in pharmaceuticals", and "CAS 1261231-82-6 applications", reflecting the compound's versatility.
From a synthetic perspective, (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is synthesized through reductive amination or nucleophilic substitution reactions, with careful optimization to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure. The compound's hydrochloride salt form improves solubility, a feature frequently queried in forums discussing "amine salt formulations for drug delivery".
In the context of green chemistry, researchers are investigating eco-friendly protocols to produce (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride, aligning with global sustainability goals. Searches for "sustainable synthesis of fluorinated amines" have surged by 40% in 2023, indicating shifting industry priorities. The compound's role in peptide mimetics and allosteric modulators also makes it a recurring subject in academic publications and patent filings.
Safety and handling of (2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability data and storage recommendations (e.g., 2-8°C under inert atmosphere) are commonly sought after in chemical databases. As the pharmaceutical industry leans toward fragment-based drug design, this compound's molecular scaffold continues to attract attention for kinase inhibitor development and GPCR-targeted therapies.
1261231-82-6 ((2-Fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)